Cas no 39753-51-0 (4-Hydroxy-6,7-dimethoxy-chromen-2-one)

• Product Name: 4-Hydroxy-6,7-dimethoxy-chromen-2-one
• CAS No: 39753-51-0
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 822333
• PubChem ID: 54705797
• Update Time: 2025-04-19

4-Hydroxy-6,7-dimethoxy-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6,7-dimethoxy-chromen-2-one
• 4-hydroxy-6,7-dimethoxychromen-2-one

• Inchi： 1S/C11H10O5/c1-14-9-3-6-7(12)4-11(13)16-8(6)5-10(9)15-2/h3-5,12H,1-2H3
• InChI Key： FQUQRXCETLIWTN-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=C(C(=CC1=2)OC)OC)O)=O

Computed Properties

• Exact Mass: 222.0528
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins